4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride involves the conversion of 4-(4-fluorophenyl)piperazine-1-carboxylic acid to the corresponding acid chloride, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(4-fluorophenyl)piperazine-1-carboxylic acid", "Thionyl chloride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-(4-fluorophenyl)piperazine-1-carboxylic acid in methanol, add thionyl chloride dropwise with stirring.", "Heat the reaction mixture at reflux for several hours until gas evolution ceases.", "Remove excess thionyl chloride under reduced pressure to obtain the acid chloride intermediate.", "Dissolve the acid chloride intermediate in dry dichloromethane and add hydrochloric acid.", "Stir the reaction mixture at room temperature for several hours.", "Filter the resulting solid and wash with cold dichloromethane to obtain the hydrochloride salt of 4-(4-fluorophenyl)piperazine-1-carbonyl chloride." ] } | |
CAS RN |
2731014-59-6 |
Molecular Formula |
C11H13Cl2FN2O |
Molecular Weight |
279.1 |
Purity |
95 |
Origin of Product |
United States |
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